Cas no 51169-85-8 ( )

• Product name: &nbsp
• CAS No: 51169-85-8
• MF: C₂₀H₂₃F₃N₂O
• MW: 364.404635667801
• CID: 934905
• PubChem ID: 307114

  Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(4-methylphenyl)-1-[1-[3-(trifluoromethyl)phenyl]propan-2-yl]urea
• AC1L7A8Z
• NSC204828
• NSC-204828
• DTXSID30308541
• 51169-85-8
•  

• Inchi： InChI=1S/C20H23F3N2O/c1-4-25(19(26)24-18-10-8-14(2)9-11-18)15(3)12-16-6-5-7-17(13-16)20(21,22)23/h5-11,13,15H,4,12H2,1-3H3,(H,24,26)
• InChI Key： ANYHAIAYUNZQGA-UHFFFAOYSA-N
• SMILES： CCN(C(C)CC1=CC(=CC=C1)C(F)(F)F)C(=O)NC2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 364.17639
• Monoisotopic Mass: 364.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.188
• Boiling Point: 481°C at 760 mmHg
• Flash Point: 244.7°C
• Refractive Index: 1.545
• PSA: 32.34
• LogP: 5.57180